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Compound of Interest

Compound Name: MC 1080-d4

Cat. No.: B1161044 Get Quote

Essential Safety and Handling Guide for MC 1080-d4
Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety and logistical information for the handling and disposal of MC
1080-d4, a potent calcitriol analog. Given the high potency and potential hazards associated

with this compound, adherence to strict safety protocols is paramount to ensure personnel

safety and prevent contamination.

Hazard Identification and Risk Assessment
MC 1080-d4, as a deuterated analog of the potent vitamin D metabolite calcitriol, should be

handled as a highly hazardous compound. While a specific Safety Data Sheet (SDS) for MC
1080-d4 is not readily available, the SDS for calcitriol serves as a crucial reference, indicating

that it is fatal if swallowed, in contact with skin, or inhaled.[1][2] It is also suspected of

damaging fertility or the unborn child and can cause organ damage through prolonged or

repeated exposure.[1][2]

Due to its high potency, MC 1080-d4 would likely be classified in a high Occupational Exposure

Band (OEB), such as OEB 4 (1-10 μg/m³) or OEB 5 (<1 μg/m³), necessitating stringent

containment and personal protective equipment (PPE).[3]

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1161044?utm_src=pdf-interest
https://www.benchchem.com/product/b1161044?utm_src=pdf-body
https://www.benchchem.com/product/b1161044?utm_src=pdf-body
https://www.benchchem.com/product/b1161044?utm_src=pdf-body
https://www.benchchem.com/product/b1161044?utm_src=pdf-body
https://www.benchchem.com/product/b1161044?utm_src=pdf-body
https://www.benchchem.com/product/b1161044?utm_src=pdf-body
https://static.cymitquimica.com/products/45/pdf/sds-1086301.pdf
https://cdn.caymanchem.com/cdn/msds/71820m.pdf
https://static.cymitquimica.com/products/45/pdf/sds-1086301.pdf
https://cdn.caymanchem.com/cdn/msds/71820m.pdf
https://www.benchchem.com/product/b1161044?utm_src=pdf-body
https://www.freundglobal.com/freund-vectors-approach-to-safely-processing-potent-compounds/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A comprehensive PPE ensemble is mandatory for all personnel handling MC 1080-d4. The

following table outlines the required PPE for various tasks.

Task Required Personal Protective Equipment

Weighing and Aliquoting (Dry Powder)

Primary Containment: Use of a containment

ventilated enclosure (CVE), glovebox, or flexible

isolator is essential to minimize aerosol

generation.[4][5]Respiratory Protection: A

Powered Air-Purifying Respirator (PAPR) is

highly recommended.[3][5] If a PAPR is not

available, a full-face respirator with appropriate

particulate filters should be used.[6]Hand

Protection: Double gloving with nitrile gloves is

required. Change gloves frequently and

immediately if contaminated.Body Protection: A

disposable, low-linting coverall ("bunny suit")

with integrated hood and shoe covers.[6]Eye

Protection: Chemical splash goggles or a full-

face shield.[6]

Handling Solutions

Respiratory Protection: If not handled in a fume

hood or CVE, a half-mask respirator with

appropriate cartridges should be used.Hand

Protection: Double gloving with nitrile

gloves.Body Protection: A disposable gown with

tight-fitting cuffs, closing at the back.[6]Eye

Protection: Chemical splash goggles.

General Laboratory Operations

Hand Protection: Nitrile gloves.Body Protection:

A dedicated lab coat.Eye Protection: Safety

glasses with side shields.

Operational and Disposal Plans
Experimental Protocols: Step-by-Step Handling
Procedures
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1. Preparation and Weighing of Dry Powder:

Step 1: Gowning and PPE. Before entering the designated handling area, don all required

PPE as specified in the table above for "Weighing and Aliquoting."

Step 2: Prepare the Containment Enclosure. Ensure the CVE, glovebox, or isolator is clean

and operating correctly. If using a glovebox, purge with an inert gas if the compound is

sensitive to air or moisture.

Step 3: Introduce Materials. Carefully introduce the container of MC 1080-d4, along with all

necessary tools (spatulas, weigh boats, vials, etc.), into the containment enclosure.

Step 4: Weighing. Perform all weighing and aliquoting operations within the containment

enclosure to prevent the escape of airborne particles. Use anti-static weigh boats if

necessary.

Step 5: Sealing and Labeling. Securely seal all containers with the weighed compound.

Clearly label each container with the compound name, concentration, date, and appropriate

hazard warnings.

Step 6: Decontamination. Decontaminate all surfaces and tools inside the containment

enclosure according to established procedures.

Step 7: Doffing PPE. Remove PPE in a designated area, following a strict doffing procedure

to avoid cross-contamination.

2. Preparation of Solutions:

Step 1: Work in a Ventilated Area. All solution preparation should be conducted within a

certified chemical fume hood or a CVE.

Step 2: Add Solvent. Carefully add the desired solvent to the vial containing the pre-weighed

MC 1080-d4.

Step 3: Dissolution. Gently agitate the vial to ensure complete dissolution. Avoid vigorous

shaking that could generate aerosols.
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Step 4: Transfer and Storage. If necessary, transfer the solution to a final container. Seal,

label, and store the solution in a designated, secure location away from incompatible

materials.

Disposal Plan
All waste contaminated with MC 1080-d4 is considered hazardous and must be disposed of

accordingly.

Solid Waste: This includes used gloves, gowns, shoe covers, weigh boats, and any other

disposable materials that have come into contact with the compound. Collect all solid waste

in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing MC 1080-d4 in a sealed, labeled hazardous

waste container. Do not pour any solutions down the drain.

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

Final Disposal: All hazardous waste must be disposed of through the institution's

environmental health and safety office, following all local, state, and federal regulations.

Incineration at an approved facility is often the recommended method for such potent

compounds.[7]

Visual Guidance: PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when handling MC 1080-d4.
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Caption: PPE selection workflow for handling MC 1080-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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